Pigment Yellow 155 chemical structure and properties
Pigment Yellow 155 chemical structure and properties
An In-Depth Technical Guide to Pigment Yellow 155
Introduction to a High-Performance Disazo Pigment
Pigment Yellow 155 (P.Y. 155) is a high-performance organic pigment renowned for its brilliant, clean, greenish-yellow shade, high tinting strength, and exceptional fastness properties.[1][2] Belonging to the bisacetoacetarylide disazo chemical class, it was developed to provide superior durability and performance compared to older pigment technologies.[1][3] Its robust characteristics, including excellent resistance to heat, light, and solvents, make it a versatile colorant across a demanding range of applications, including plastics, coatings, and printing inks.[1][4] Notably, P.Y. 155 serves as an ideal and safer replacement for traditional pigments containing heavy metals like lead chromate or those based on dichlorobenzidine.[4][5]
Chemical Identity and Molecular Structure
Pigment Yellow 155 is chemically identified as a complex disazo compound. Its systematic IUPAC name is Tetramethyl 2,2'-[1,4-phenylenebis[imino(1-acetyl-2-oxo-2,1-ethanediyl)azo]]bis-1,4-benzenedicarboxylate. The symmetrical molecular architecture is fundamental to its stability and color properties.
Caption: Chemical Structure of Pigment Yellow 155.
Table 1: Chemical Identifiers for Pigment Yellow 155
| Identifier | Value | Reference(s) |
|---|---|---|
| C.I. Name | Pigment Yellow 155 | [4] |
| C.I. Number | 200310 | [1][4][6] |
| CAS Number | 68516-73-4 (primary), 77465-46-4 | [4][7][8][9] |
| EC Number | 271-176-6 | [1] |
| Molecular Formula | C₃₄H₃₂N₆O₁₂ | [4][7][8][9] |
| Molecular Weight | 716.65 g/mol | [4][7][8][9] |
| Chemical Class | Bisacetoacetarylide / Disazo |[1][2][6][10] |
Synthesis and Manufacturing Overview
The synthesis of Pigment Yellow 155 is a multi-step process rooted in classical azo chemistry, involving a diazotization-coupling reaction sequence. The quality of the final pigment—influencing its color strength, particle size, and dispersibility—is highly dependent on precise control over reaction conditions.
The core manufacturing method involves:
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Diazotization: Two molar equivalents of an aromatic amine, Dimethyl 2-aminoterephthalate, are treated with nitrous acid (typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5°C) to form a stable diazonium salt.[6][11][12] Maintaining a low temperature is critical to prevent the decomposition of the unstable diazonium intermediate.[12]
-
Coupling: The resulting diazonium salt solution is then reacted with a coupling component, N,N'-1,4-phenylenebis(3-oxobutanamide), in a carefully pH-controlled aqueous medium.[6] This electrophilic substitution reaction forms the two azo linkages (-N=N-), creating the crude pigment molecule.
-
Pigmentation/Finishing: The crude pigment undergoes a finishing process, which may involve heat treatment in the presence of solvents (e.g., ethanol) or surfactants.[13][14] This critical step develops the final crystalline form, particle size distribution, and surface properties required for high performance in various applications.[14] Controlling residual solvents is crucial, as high concentrations can negatively impact performance.[12]
Caption: Simplified workflow for the synthesis of Pigment Yellow 155.
Physicochemical and Fastness Properties
Pigment Yellow 155 is characterized by a portfolio of robust properties that underscore its classification as a high-performance pigment. It is a brilliant yellow powder with excellent thermal stability and resistance to environmental and chemical factors.[2]
Table 2: Key Physicochemical and Fastness Properties of Pigment Yellow 155
| Property | Typical Value / Rating | Description | Reference(s) |
|---|---|---|---|
| Appearance | Brilliant Yellow Powder | A fine, solid powder form. | [2] |
| Shade | Greenish Yellow | Provides a clean, green-toned yellow color. | [1][5] |
| Density | 1.4 - 1.5 g/cm³ | Standard density for an organic pigment. | [1][2][15] |
| Specific Surface Area | ~34 - 50 m²/g | A relatively high surface area contributes to its performance. | [1][4][16] |
| Oil Absorption | 40 - 80 g/100g | Influences vehicle demand in ink and paint formulations. | [10][15][17] |
| Heat Resistance | Up to 260-280°C (in HDPE) | Can withstand high processing temperatures in plastics. | [4][5][16] |
| Light Fastness (Blue Wool Scale) | 7 - 8 (Excellent) | Minimal fading upon prolonged exposure to light. | [1][5][16] |
| Weather Resistance | Good to Excellent | Performs well in outdoor applications. | [5] |
| Acid Resistance (1-5 Scale) | 5 (Excellent) | Stable in acidic environments. | [1][2][16] |
| Alkali Resistance (1-5 Scale) | 5 (Excellent) | Stable in alkaline environments. | [1][2][16] |
| Solvent Resistance (1-5 Scale) | 4 - 5 (Good to Excellent) | High resistance to common organic solvents like esters and alcohols. | [2][10] |
| Migration Resistance (1-5 Scale) | 4 - 5 (Good to Excellent) | Resists bleeding or migrating in many polymer systems. |[1][2][16] |
Performance Characteristics and Industrial Applications
The combination of high color strength, durability, and dispersibility makes Pigment Yellow 155 a preferred choice in several demanding industrial sectors.
-
Plastics and Rubber: P.Y. 155 is widely used for coloring a variety of polymers, including polyolefins (PP, PE, HDPE), PVC, PS, and engineering resins.[5] Its excellent heat stability allows it to endure processing temperatures up to 260°C in HDPE without significant color change.[4] It is particularly suitable for coloring polypropylene fibers during the spinning process.[5] While it shows excellent performance in rigid PVC, some migration may be observed in highly plasticized (flexible) PVC applications.[5]
-
Printing Inks: The pigment's good rheology, dispersibility, and resistance to chemicals make it suitable for various printing ink systems.[1] This includes water-based, solvent-based, and offset inks.[18] Its excellent resistance to soap and creams is a key advantage for packaging ink applications.[4]
-
Paints and Coatings: In the coatings sector, P.Y. 155 is valued for its vibrant color, stability, and weather resistance. It is applied in industrial finishes, automotive coatings, powder coatings, and both water-based and solvent-based decorative paints.[18] A key performance attribute is its excellent fastness to over-coating, meaning it does not bleed or discolor when a clear varnish or subsequent paint layer is applied and baked.[1][4]
Toxicological Profile and Safety Handling
Based on available safety data, Pigment Yellow 155 is generally considered to be of a low order of toxicity and is not classified as a hazardous substance.[19][20] Like most organic pigments, it is characterized by minimal bioavailability and is considered practically non-toxic in acute oral studies.[20]
-
Human Health: In its solid powder form, the primary hazard is mechanical irritation from airborne dust. Inhalation of dust may cause mild respiratory irritation, while contact with eyes or skin can also lead to irritation.[19][20] No carcinogenic effects have been observed in chronic exposure studies with similar organic pigments.[20]
-
Environmental Fate: Organic pigments are generally not biodegradable and have low bioaccumulation potential due to their poor water solubility.[20] Specific ecological toxicity data for P.Y. 155 is limited.[12][21]
-
Handling and PPE: Standard industrial hygiene practices should be followed. This includes using in a well-ventilated area, avoiding dust generation, and wearing appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a dust mask.[19][22]
Experimental Protocols
Protocol 1: Laboratory-Scale Synthesis of Pigment Yellow 155
This protocol is a conceptual representation based on the general chemistry described in the literature.[11][13] Caution: This procedure should only be performed by trained chemists in a properly equipped laboratory with appropriate safety measures.
A. Diazotization of Dimethyl 2-aminoterephthalate
-
In a 250 mL beaker, create an acidic solution by adding 16.2 g of 31% hydrochloric acid to 20 mL of deionized water.[13]
-
Slowly add 10.0 g (0.047 mol) of Dimethyl 2-aminoterephthalate to the acid solution while stirring continuously for 1 hour to form a fine slurry.
-
Cool the slurry to 0-5°C in an ice-water bath.
-
Prepare a solution of sodium nitrite by dissolving approximately 3.6 g (0.052 mol) in 15 mL of water.
-
Add the sodium nitrite solution dropwise to the cold amine slurry over 30 minutes, ensuring the temperature remains below 5°C.
-
Continue stirring the resulting diazonium salt solution in the cold for an additional 30-60 minutes to ensure the reaction is complete. The solution should be clear.
B. Coupling Reaction
-
In a separate 500 mL beaker, prepare the coupling solution. Dissolve an equimolar amount of N,N'-1,4-phenylenebis(3-oxobutanamide) in a dilute aqueous sodium hydroxide solution.
-
Cool the coupling solution to 5-10°C.
-
Slowly add the cold diazonium salt solution (from Part A) to the stirred coupling solution over 60-90 minutes.
-
Maintain the pH of the reaction mixture within a specified range (typically weakly acidic to neutral) by adding a buffer or dilute sodium acetate solution as needed.
-
A yellow precipitate (crude pigment) will form immediately. Continue stirring the slurry for 2-3 hours to complete the coupling reaction.
-
Filter the pigment slurry using a Buchner funnel, wash the filter cake thoroughly with deionized water until the filtrate is neutral and free of salts.
-
Dry the pigment in an oven at 60-80°C to yield the crude Pigment Yellow 155. Further pigmentation/finishing steps would be required to achieve desired application properties.
Protocol 2: Evaluation of Lightfastness in a Coating (Conceptual)
This protocol describes a standard methodology for assessing the lightfastness of a pigment dispersion.
-
Preparation of Test Panel:
-
Prepare a white base paint (e.g., an alkyd or acrylic enamel) containing titanium dioxide.
-
Prepare a masstone (full shade) dispersion by mixing a defined concentration of Pigment Yellow 155 (e.g., 5% by weight) into the base paint.
-
Prepare a tint dispersion by mixing a lower concentration of P.Y. 155 (e.g., 1%) with the white base paint.
-
Apply the masstone and tint paints uniformly onto a standardized test panel or card. Allow the panels to cure completely as per the paint manufacturer's instructions.
-
-
Exposure:
-
Cover half of each painted area (masstone and tint) on the test panel with an opaque, light-proof material.
-
Place the test panel in a weather-ometer or a chamber equipped with a Xenon arc lamp, which simulates the full spectrum of natural sunlight. The exposure should follow a standard protocol (e.g., ASTM G155 or ISO 11341).
-
-
Evaluation:
-
After a predetermined period of exposure, remove the panel from the chamber.
-
Remove the opaque covering.
-
Visually compare the exposed and unexposed portions of the panel.
-
Rate the color change of the exposed area against the Blue Wool Scale (ISO 105-B08). The scale consists of 8 blue wool standards, where Standard 1 shows very poor lightfastness and Standard 8 shows exceptionally high lightfastness. The lightfastness rating of the pigment corresponds to the Blue Wool Standard that shows a similar degree of fading.
-
References
- Ataman Kimya. (n.d.). PIGMENT YELLOW 155.
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- ChemicalBook. (n.d.). pigment yellow 155 | 77465-46-4.
- CAS.org. (n.d.). 68516-73-4 - Common Chemistry.
- Hangzhou Epsilon Chemical Co.,Ltd. (n.d.). Pigment Yellow 155. Retrieved from Hangzhou Epsilon Chemical Co.,Ltd website.
- Origo Chemical. (n.d.). Pigment Yellow 155 | Fast Yellow 4G | CAS 68516-73-4.
- Dyechem. (2012, November 23). Pigment Yellow 155.
- Crownpigment. (n.d.). PIGMENT YELLOW 155 - Introduction and Application.
- Fineland Chem. (n.d.). DuraPrint® 3155J Pigment Yellow 155.
- Precise Color. (n.d.). China Pigment Yellow 155 / CAS 68516-73-4 factory and manufacturers.
- Hangzhou Fancheng Chemical Co.,Ltd. (n.d.). Technical Data Sheet Pigment Yellow 155.
- Scribd. (n.d.). Safety Data Sheet-Super Yellow-SB155.
- Zeya Chemicals. (n.d.). Pigment yellow 155-Corimax Yellow 3GP.
- Finelandpigment. (n.d.). Material Safety Data Sheet.
- Xcolor Pigment. (n.d.). Pigment yellow 155 ; Fast Yellow 4GP.
- Colors (India). (n.d.). Yellow 155 3GP - Technical Data Sheet.
- Union Pigment. (n.d.). TECHNICAL DATA SHEET Pigment Yellow 155.
- Benchchem. (n.d.). Pigment Yellow 155 | 77465-46-4.
- Google Patents. (n.d.). Preparation method and application of pigment yellow 155.
- Patsnap Eureka. (n.d.). A kind of preparation method of Pigment Yellow 155 for water-based ink and water-based paint with high transparency and high strength.
- ECHEMI. (n.d.). Pigment Yellow 155 SDS, 77465-46-4 Safety Data Sheets.
- MedchemExpress.com. (n.d.). Pigment Yellow 155 | Fluorescent Dye.
- Benchchem. (n.d.). Pigment Yellow 155 High-Performance Organic Pigment.
- ECHEMI. (n.d.). 77465-46-4, Pigment Yellow 155 Formula.
- Google Patents. (n.d.). JP2016089020A - C.i. pigment yellow 155 and method for preparing the same, pigment composition and colorant composition using the pigment, and use thereof as colorant.
- Zeya Chemicals. (n.d.). Pigment Yellow 155 MSDS.
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